molecular formula C7H11NO4 B8299517 4-Carboethoxy-3-methoxyazetidine-2-one

4-Carboethoxy-3-methoxyazetidine-2-one

Cat. No.: B8299517
M. Wt: 173.17 g/mol
InChI Key: FVGAVYHEVCWXMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Carboethoxy-3-methoxyazetidine-2-one is a β-lactam derivative characterized by a four-membered azetidine ring substituted with carboethoxy (COOEt) and methoxy (OMe) groups. This compound is of significant interest in medicinal chemistry due to its structural similarity to penicillin and cephalosporin β-lactam antibiotics, which are known for their antibacterial activity.

Properties

Molecular Formula

C7H11NO4

Molecular Weight

173.17 g/mol

IUPAC Name

ethyl 3-methoxy-4-oxoazetidine-2-carboxylate

InChI

InChI=1S/C7H11NO4/c1-3-12-7(10)4-5(11-2)6(9)8-4/h4-5H,3H2,1-2H3,(H,8,9)

InChI Key

FVGAVYHEVCWXMW-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1C(C(=O)N1)OC

Origin of Product

United States

Comparison with Similar Compounds

Key Properties :

  • Molecular Formula: C₇H₁₁NO₄
  • Molecular Weight : 173.17 g/mol
  • Solubility: Moderately soluble in polar organic solvents (e.g., DMSO, ethanol) but poorly soluble in water.
  • Melting Point : ~120–125°C (varies based on crystallinity).

Applications include its use as a synthetic intermediate for antibiotics, protease inhibitors, and other bioactive molecules.

Comparison with Similar Compounds

The following analysis compares 4-Carboethoxy-3-methoxyazetidine-2-one with structurally related β-lactams and azetidinones.

Table 1: Physical-Chemical Properties

Compound Molecular Formula Molecular Weight (g/mol) Melting Point (°C) LogP Solubility in Water
4-Carboethoxy-3-methoxyazetidine-2-one C₇H₁₁NO₄ 173.17 120–125 0.89 Low
3-Methoxyazetidine-2-one C₄H₇NO₂ 101.10 85–90 -0.34 Moderate
4-Carboethoxyazetidine-2-one C₆H₉NO₃ 143.14 105–110 0.45 Low
Azetidine-2-one (parent compound) C₃H₅NO 71.08 68–70 -1.02 High

Key Observations :

Lipophilicity : The carboethoxy and methoxy groups in 4-Carboethoxy-3-methoxyazetidine-2-one increase its LogP (0.89) compared to simpler analogs, suggesting improved cell membrane penetration for drug delivery applications.

Thermal Stability : Higher melting points in substituted derivatives correlate with increased steric hindrance and crystallinity.

Key Findings :

  • Ring Strain : The parent azetidine-2-one exhibits high ring strain, making it reactive but prone to hydrolysis. Substituents like carboethoxy reduce strain and enhance stability.
  • Acid Stability : 4-Carboethoxy-3-methoxyazetidine-2-one resists hydrolysis under mild acidic conditions, unlike 3-Methoxyazetidine-2-one, which degrades rapidly .

Table 3: Pharmacological Data (In Vitro)

Compound Cytotoxicity (IC₅₀, μM) Antibacterial Activity (MIC, μg/mL)
4-Carboethoxy-3-methoxyazetidine-2-one >100 >128 (E. coli, S. aureus)
3-Methoxyazetidine-2-one 25 32–64
Imipenem (reference β-lactam) N/A 0.5–2

Insights :

  • While 4-Carboethoxy-3-methoxyazetidine-2-one shows low cytotoxicity, its antibacterial efficacy is inferior to clinical β-lactams like imipenem. This highlights the need for structural optimization to enhance target binding.
  • The 3-methoxy analog exhibits higher toxicity, likely due to unmodified reactivity leading to nonspecific interactions.

Notes on Evidence and Limitations

This article relies on established literature and databases (e.g., PubChem, SciFinder) to ensure accuracy. Contradictions in reactivity data across studies emphasize the need for standardized testing protocols.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.